Cas no 886366-96-7 (4-(4-Fluorophenyl)thiazole-2-carboxylic Acid)

• Product Name: 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid
• CAS No: 886366-96-7
• MF: C₁₀H₆FNO₂S
• MW: 223.223544597626
• MDL: MFCD07375212
• CID: 1929719
• PubChem ID: 17389705
• Update Time: 2025-06-26

4-(4-Fluorophenyl)thiazole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-1,3-thiazole-2-carboxylic Acid
• 4-(4-FLUORO-PHENYL)-THIAZOLE-2-CARBOXYLIC ACID
• AGN-PC-01GB6M
• SureCN3934931
• MolPort-000-148-947
• BBL021418
• STK894131
• AB41436
• 4-(4-Fluorophenyl)thiazole-2-carboxylic acid
• CS-0366347
• DB-348670
• AKOS005143935
• MFCD07375212
• SCHEMBL3934931
• 886366-96-7
• DTXSID60589588
• EN300-1176222
• 4-(4-FLUOROPHENYL)THIAZOLE-2-CARBOXYLICACID
• 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid

• MDL： MFCD07375212
• Inchi： 1S/C10H6FNO2S/c11-7-3-1-6(2-4-7)8-5-15-9(12-8)10(13)14/h1-5H,(H,13,14)
• InChI Key： ADTZSCPHZARMBS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(=C1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 223.01032777g/mol
• Monoisotopic Mass: 223.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 426.5±37.0 °C at 760 mmHg
• Flash Point: 211.7±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-Fluorophenyl)thiazole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid

Introduction to 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid (CAS No. 886366-96-7)

4-(4-Fluorophenyl)thiazole-2-carboxylic Acid (CAS No. 886366-96-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom in the phenyl ring adds unique chemical and biological properties, making it a valuable candidate for various drug discovery and development efforts.

The structure of 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid consists of a thiazole ring fused with a carboxylic acid group and a fluorinated phenyl substituent. The thiazole ring, characterized by its sulfur and nitrogen atoms, is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and π-π interactions with biological targets. The fluorine atom, on the other hand, can influence the compound's lipophilicity, metabolic stability, and binding affinity to target proteins.

Recent studies have highlighted the potential of 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the inhibition of specific kinases involved in cell proliferation and survival pathways, such as PI3K/AKT and MAPK/ERK signaling.

The pharmacokinetic properties of 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration in preclinical and clinical settings. Its stability under physiological conditions and low toxicity profile further enhance its potential as a drug candidate.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid. Preliminary results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses. These findings suggest that this compound may have a favorable safety margin and could be developed into a novel therapeutic agent for various diseases.

Beyond its direct therapeutic applications, 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid has also been used as a building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have developed analogs by modifying the substituents on the thiazole ring or introducing additional functional groups to improve potency and selectivity. These efforts have led to the discovery of several promising lead compounds that are currently being evaluated for their therapeutic potential.

In conclusion, 4-(4-Fluorophenyl)thiazole-2-carboxylic Acid (CAS No. 886366-96-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutics targeting inflammatory diseases, cancer, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.